Cas no 933713-93-0 (2-Thiazolepropanoic acid, α-oxo-)
933713-93-0 structure
Product Name:2-Thiazolepropanoic acid, α-oxo-
CAS No:933713-93-0
MF:C6H5NO3S
MW:171.173800230026
CID:5225516
PubChem ID:10125104
Update Time:2025-09-22
2-Thiazolepropanoic acid, α-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolepropanoic acid, α-oxo-
- 2-oxo-3-(1,3-thiazol-2-yl)propanoic acid
-
- Inchi: 1S/C6H5NO3S/c8-4(6(9)10)3-5-7-1-2-11-5/h1-2H,3H2,(H,9,10)
- InChI Key: YJIVKVSPMNNEPZ-UHFFFAOYSA-N
- SMILES: C1N=C(CC(C(O)=O)=O)SC=1
Computed Properties
- Exact Mass: 170.99901420g/mol
- Monoisotopic Mass: 170.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 95.5Ų
2-Thiazolepropanoic acid, α-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-174057-0.05g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 0.05g |
$972.0 | 2023-02-16 | ||
| Enamine | EN300-174057-0.1g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 0.1g |
$1019.0 | 2023-02-16 | ||
| Enamine | EN300-174057-0.25g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 0.25g |
$1065.0 | 2023-02-16 | ||
| Enamine | EN300-174057-0.5g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 0.5g |
$1111.0 | 2023-02-16 | ||
| Enamine | EN300-174057-1.0g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 1.0g |
$1157.0 | 2023-02-16 | ||
| Enamine | EN300-174057-2.5g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 2.5g |
$2268.0 | 2023-02-16 | ||
| Enamine | EN300-174057-5.0g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 5.0g |
$3355.0 | 2023-02-16 | ||
| Enamine | EN300-174057-10.0g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 10.0g |
$4974.0 | 2023-02-16 | ||
| Enamine | EN300-1238965-0.05g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 0.05g |
$587.0 | 2023-09-20 | ||
| Enamine | EN300-1238965-0.1g |
2-oxo-3-(1,3-thiazol-2-yl)propanoic acid |
933713-93-0 | 0.1g |
$615.0 | 2023-09-20 |
2-Thiazolepropanoic acid, α-oxo- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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